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Compound of Interest |

Compound Name: 1-lodo-2-octanol
CAS No.: 35605-16-4
Cat. No.: B14131210
Get Quote
. J

As a laboratory professional or drug development scientist, managing halogenated organic
waste requires a rigorous, causality-driven approach. 1-lodo-2-octanol (CAS 35605-16-4) is a
valuable synthetic intermediate, particularly in electrophilic iodination and cross-coupling
workflows[1]. However, because it contains an iodine atom, it strictly falls under halogenated
organic waste protocols.

This guide provides a self-validating, step-by-step operational plan for the safe handling,
segregation, and disposal of 1-iodo-2-octanol, ensuring compliance with Environmental
Protection Agency (EPA) guidelines and institutional Environmental Health and Safety (EHS)
standards.

Chemical Profile & Hazard Causality

To safely dispose of a chemical, one must first understand its intrinsic reactivity. 1-lodo-2-
octanol is an alkyl iodide. Alkyl iodides are susceptible to photolytic and hydrolytic cleavage of
the carbon-iodine (C-1) bond. When exposed to ambient light or moisture over time, these
compounds degrade to release hydrogen iodide (HI)—a highly corrosive gas—and elemental
iodine (I2), which discolors the solution.
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If 1-iodo-2-octanol is improperly stored in a sealed, clear glass container on a sunlit benchtop,
the generation of HI gas can pressurize the vessel, creating a severe inhalation and rupture
hazard. Furthermore, halogenated organic wastes exhibit high toxicity, environmental mobility,
and persistence, meaning they cannot be sink disposed and require specialized high-
temperature incineration[2][3].

Table 1: Quantitative Data & Regulatory Limits for 1-lodo-2-octanol

Property /| Parameter Value / Guideline Source | Causality
Molecular Weight 256.12 g/mol PubCheml[4]

Formula CsH1710 PubChem[4]

XLogP3 (Lipophicity) 36 Indicates high bioaccumulation

potential[3][4].

Requires separate acid-gas
Waste Classification Halogenated Organic Waste scrubbing during

incineration[3][5].

) Federal EPA/Institutional limit
Max Accumulation Volume 50 - 55 Gallons
for laboratory areas[2][5].

) ] ] Must remain closed unless
Container State "Vapor Tight" & "Spill Proof" ) )
actively adding waste[2][5].

Waste Segregation Logic

The fundamental rule of organic waste disposal is the strict separation of halogenated
(containing F, Cl, Br, or 1) and non-halogenated solvents[2][5].

The Causality: When waste facilities incinerate halogenated compounds like 1-iodo-2-octanol,
the combustion process generates acidic byproducts (e.g., hydrogen iodide or hydrogen
chloride). To prevent environmental contamination, the incinerator must utilize specialized,
expensive acid-gas scrubbers. Mixing even a small amount of 1-iodo-2-octanol into a non-
halogenated waste carboy converts the entire volume into halogenated waste, drastically
increasing disposal costs and operational burden.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://p2infohouse.org/ref/15/14275.pdf
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-octanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-octanol
https://p2infohouse.org/ref/15/14275.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-octanol
https://p2infohouse.org/ref/15/14275.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-disposal-of-1-iodo-2-octanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

1. Waste Generation

(1-lodo-2-octanol)

2. Segregation Decision
(Check Halogen Content)

Contains lodine (1) No Halogens

3A. Halogenated Stream 3B. Non-Halogenated
(Requires Acid Scrubbing) (DO NOT MIX)

4. RCRA Labeling
(Hazard + Contents)

5. Secondary Containment
(Cool, Dark, Dry)

6. EHS Pickup &
EPA Incineration

Click to download full resolution via product page

Logical workflow for the segregation and disposal of 1-iodo-2-octanol as halogenated waste.

Self-Validating Disposal Protocol

To ensure absolute compliance and safety, execute the following step-by-step methodology
when disposing of 1-iodo-2-octanol. This protocol incorporates built-in validation checks to

prevent human error.
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e Step 1. Compatibility Verification

o Action: Inspect the designated waste carboy. Ensure it is made of compatible material
(e.g., HDPE plastic or PTFE-lined amber glass) to protect the waste from light
degradation.

o Validation Check: Read the existing waste log attached to the container. If the log lists
incompatible chemicals (e.g., strong oxidizers, inorganic acids, or strictly non-halogenated
solvents), do not add the 1-iodo-2-octanol[2][5].

o Step 2: Transfer in Engineering Controls

o Action: Perform all transfers inside a certified, actively venting chemical fume hood to
mitigate inhalation risks from potential HI off-gassing. Use a chemically compatible funnel.

o Step 3: Seal and Inspect

o Action: Immediately replace and tighten the threaded cap on the waste container. The EPA
mandates that containers must be "vapor tight" and kept closed unless actively receiving
waste[2][5].

o Validation Check: Gently apply pressure to the sides of the HDPE carboy (if applicable) or
visually inspect the cap threads to confirm a hermetic seal. No chemical odors should be
detectable outside the hood.

e Step 4. RCRA-Compliant Labeling

o Action: Update the hazardous waste label. The label must explicitly state the words
"Hazardous Waste," list the specific chemical contents ("1-lodo-2-octanol” and any carrier
solvents), and identify the primary hazards (e.qg., "Toxic," "Irritant™)[2][5].

o Validation Check: Cross-reference the volume added with the laboratory's accumulation
limit. Ensure the total stored volume in the lab does not exceed 50 gallons[2].

Emergency Spill Response Protocol

In the event of an accidental release of 1-iodo-2-octanol, rapid and chemically logical
intervention is required to prevent exposure and environmental release.
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o Step 1: Isolation & Personal Protective Equipment (PPE)

o Action: Immediately remove any potential sources of ignition. Close laboratory doors and
ensure the fume hood exhaust is running to ventilate the area[5]. Verify that your PPE
includes nitrile gloves (double-gloved), safety goggles, and a lab coat. If skin contact
occurs, immediately wash the affected area with soap and water and remove
contaminated clothing][5].

o Step 2: Chemical Absorption

o Action: Cover the spill with an inert, non-combustible absorbent material such as
vermiculite, diatomaceous earth, or specialized spill pads[5].

o Causality: Never use combustible absorbents (like sawdust) for halogenated organics, as
reactive byproducts may pose a fire hazard.

o Step 3: Collection & Containment

o Action: Use non-sparking tools to sweep the saturated absorbent into a heavy-duty,
sealable hazardous waste bag or bucket.

o Step 4: Surface Decontamination (Self-Validating)

o Action: Wipe down the spill area with a 10% aqueous solution of sodium thiosulfate,
followed by soap and water.

o Validation Check: Sodium thiosulfate chemically reduces any residual elemental iodine (I,
which is brown/yellow) to water-soluble iodide (I=, which is colorless). The visual
disappearance of brown/yellow stains on the benchtop confirms that the reactive iodine
species have been successfully neutralized. Dispose of all cleaning materials as
halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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